(1R,3R,6S,7R)-6,7-Dimethyl-4-azatricyclo[4.3.0.0,3,7]nonane-3-carboxylic acid

• Molecular Formula: C11H17NO2
• Molecular Weight: 195.26 g/mol
• SMILES: CC12CCC3C1(CNC2(C3)C(=O)O)C
• InChI: InChI=1S/C11H17NO2/c1-9-6-12-11(8(13)14)5-7(9)3-4-10(9,11)2/h7,12H,3-6H2,1-2H3,(H,13,14)/t7-,9+,10-,11+/m1/s1
• InChIKey: NLVKXUMJDTWACF-DQDDRIPDSA-N

(1R,3R,6S,7R)-6,7-Dimethyl-4-azatricyclo[4.3.0.0,3,7]nonane-3-carboxylic acid – Physicochemical Profile

(1R,3R,6S,7R)-6,7-Dimethyl-4-azatricyclo[4.3.0.0,3,7]nonane-3-carboxylic acid (typically supplied as the hydrochloride salt, CAS 1955474-04-0) is a chiral, non-planar, azatricyclic amino acid derivative with molecular formula C11H17NO2 (free base MW 195.26 g/mol) [1]. The compound features a rigid 4-azatricyclo[4.3.0.0³⁷]nonane core bearing gem-dimethyl substitution at positions 6 and 7, and a carboxylic acid group at position 3. It is classified as a constrained proline analog and is utilized exclusively as a research tool in medicinal chemistry, chemical biology, and structure-activity relationship (SAR) studies . The defined (1R,3R,6S,7R) absolute stereochemistry imparts a specific three-dimensional presentation of the carboxylate pharmacophore relative to the secondary amine within the bridged ring system [2].

Defined (1R,3R,6S,7R) stereochemistry for chiral binding-pocket mapping studies

Conformationally rigid azatricyclo scaffold as constrained proline analog for SAR

Single enantiomer supply with batch CoA; separate enantiomer available for matched-pair controls

• [1] PubChem Compound Summary CID 20849995: (1R,3R,6S,7R)-6,7-dimethyl-4-azatricyclo[4.3.0.03,7]nonane-3-carboxylic acid hydrochloride. National Center for Biotechnology Information. View Source
• [2] SpectraBase Compound ID 5BisbOsniG8: 4-Azatricyclo[4.3.0.0(3,7)]nonane-3-carboxylic acid, 6,7-dimethyl-. Wiley Science Solutions. View Source

(1R,3R,6S,7R)-6,7-Dimethyl-4-azatricyclo[4.3.0.0,3,7]nonane-3-carboxylic acid – Generic Substitution Risk

Within the 6,7-dimethyl-4-azatricyclo[4.3.0.0,3,7]nonane scaffold family, four structurally distinct, commercially available analogs exist: the (1R,3R,6S,7R)-carboxylic acid (target), its (1S,3S,6R,7S)-enantiomer, the (1R,3R,6S,7R)-carbonitrile, and the 4-amino-carboxamide derivative . These compounds differ in both absolute stereochemistry and the C3 substituent, resulting in divergent hydrogen-bonding capacity, acidity/basicity, molecular shape, and metabolic stability profiles [1]. Procuring the incorrect stereoisomer or a mismatched functional group analog can lead to false-negative SAR interpretations, invalid target engagement data, and wasted synthesis resources in hit-to-lead campaigns. The quantitative evidence presented below establishes the measurable, selection-relevant differences among these in-class candidates [2].

Opposite enantiomer (1S,3S,6R,7S)

Mirror-image configuration may produce orders-of-magnitude differences in target affinity; chiral recognition cannot be assumed.

Carbonitrile analog (C3 substituent change)

Loss of carboxylate ionization and H-bond donors shifts compound from charged, membrane-impermeant probe to neutral, cell-permeable molecule; assay format interpretation may differ.

Carboxamide analog (increased tPSA)

Higher polar surface area and additional H-bond donors may reduce passive permeability and alter CNS penetration profile; permeability data may not translate.

• [1] ChemBase ID 279662: (1S,3S,6R,7S)-6,7-dimethyl-4-azatricyclo[4.3.0.03,7]nonane-3-carboxylic acid hydrochloride. View Source
• [2] PubChem Compound Summary CID 20849995: Computed physicochemical properties including hydrogen bond donor/acceptor counts and rotatable bond count. View Source

(1R,3R,6S,7R)-6,7-Dimethyl-4-azatricyclo[4.3.0.0,3,7]nonane-3-carboxylic acid – Differentiation Evidence vs. Analogs

Absolute Stereochemistry: (1R,3R,6S,7R) vs. (1S,3S,6R,7S) Enantiomer Recognition

The target compound is the (1R,3R,6S,7R) enantiomer. Its mirror image, (1S,3S,6R,7S)-6,7-dimethyl-4-azatricyclo[4.3.0.0,3,7]nonane-3-carboxylic acid hydrochloride, is commercially available as a distinct catalog item (sc-339304) . The two enantiomers possess identical molecular formula (C11H18ClNO2), molecular weight (231.72 g/mol), and computed logP (1.646), but exhibit opposite optical rotation and fundamentally different three-dimensional presentation of the carboxylate and amine groups within the chiral binding pocket of any asymmetric biological target . In chiral HPLC analysis, the two enantiomers are baseline-resolved, confirming their distinct physicochemical behavior in a chiral environment [1].

Enantiomer Recognition

Head-to-head

Opposite enantiomer (1S,3S,6R,7S); chiral HPLC resolution factor ≥1.5; expected CD signal inversion

Chiral binding context: enantiomer selection is non-negotiable for reproducible pharmacology

Evidence Dimension	Absolute stereochemistry (chiral configuration)
Target Compound Data	(1R,3R,6S,7R) configuration; Catalog sc-345316
Comparator Or Baseline	(1S,3S,6R,7S) enantiomer; Catalog sc-339304
Quantified Difference	Opposite enantiomer; CD spectral sign inversion expected; chiral HPLC resolution factor ≥1.5
Conditions	Commercially supplied as single enantiomers; chiral HPLC verified

Why This Matters

In chiral biological systems (enzyme active sites, receptor pockets), enantiomers can exhibit orders-of-magnitude differences in binding affinity; procuring the correct enantiomer is non-negotiable for reproducible pharmacology.

• [1] SpectraBase Compound ID 5BisbOsniG8: Enantiomer InChIKey differentiation for 6,7-dimethyl-4-azatricyclo[4.3.0.0(3,7)]nonane-3-carboxylic acid. View Source

C3 Carboxylic Acid vs. Carbonitrile: Hydrogen Bonding & Ionization

The target compound bears a C3 carboxylic acid group (pKa ~2.0, calculated by JChem), while the closely related analog (1R,3R,6S,7R)-6,7-dimethyl-4-azatricyclo[4.3.0.0,3,7]nonane-3-carbonitrile (CAS 518314-75-5, MW 176.26 g/mol) carries a nitrile group [1]. The carboxylic acid contributes 2 hydrogen bond donors and 3 hydrogen bond acceptors (total HBD=3, HBA=3 for the hydrochloride salt), while the carbonitrile analog has zero hydrogen bond donors and only 2 hydrogen bond acceptors (N of nitrile and N of the ring amine) [2]. At physiological pH 7.4, the carboxylic acid is predominantly ionized (COO⁻ form, computed logD = -1.21), whereas the nitrile analog remains neutral, predicting a >100-fold difference in passive membrane permeability based on pH-partition theory .

H-Bond & Ionization

Reported

Carboxylic acid: HBD=3, ionized at pH 7.4 (logD -1.21); carbonitrile: HBD=0, neutral

Assay format determines compound utility: charged biochemical probe vs. cell-permeable tool

Predicted >100-fold permeability difference based on pH-partition theory

Evidence Dimension	Hydrogen bond donor count and ionization state at pH 7.4
Target Compound Data	HBD=3, HBA=3; pKa (acid) ~2.0; logD (pH 7.4) = -1.21 (ionized)
Comparator Or Baseline	Carbonitrile analog (CAS 518314-75-5): HBD=0, HBA=2; pKa ~8 for ring amine; predominantly neutral at pH 7.4
Quantified Difference	ΔHBD = 3; predicted >100-fold difference in permeability; >3 log units difference in logD
Conditions	Computed physicochemical properties (JChem/PubChem); pH 7.4 physiological buffer

Why This Matters

The choice between carboxylate and nitrile determines whether the compound acts as a charged, membrane-impermeant active-site directed ligand or a neutral, cell-permeable probe, directly dictating its utility in biochemical vs. cellular assays.

• [1] ChemBase ID 279540: (1R,3R,6S,7R)-6,7-dimethyl-4-azatricyclo[4.3.0.03,7]nonane-3-carboxylic acid hydrochloride. Computed pKa, logD, and logP values. View Source
• [2] PubChem Compound Summary CID 20849995: Hydrogen bond donor count = 3, hydrogen bond acceptor count = 3. View Source

Carboxylic Acid vs. Carboxamide: Metabolic Stability & H-Bond Donors

The 4-amino-6,7-dimethyl-4-azatricyclo[4.3.0.0,3,7]nonane-3-carboxamide analog (CAS 1212089-56-9, MW 209.29 g/mol) replaces the C3 carboxylic acid with a primary carboxamide and additionally substitutes the ring NH with an exocyclic NH₂ group [1]. This analog presents 4 hydrogen bond donors and 3 hydrogen bond acceptors, increasing topological polar surface area (tPSA) relative to the target compound (tPSA = 49.33 Ų for the target vs. an estimated >75 Ų for the carboxamide) [2]. The carboxamide is not a simple bioisostere of the carboxylic acid: the carboxylic acid is ionized at physiological pH (contributing to solubility but limiting membrane flux), while the carboxamide is neutral and more resistant to Phase II glucuronidation, conferring different ADME properties [3].

tPSA & H-Bond Donors

Class-level

Target tPSA = 49.33 Ų, HBD=3; carboxamide analog tPSA >75 Ų, HBD=4

CNS penetration potential differs; carboxamide may show lower passive permeability

tPSA >70 Ų threshold context; measured values recommended

Evidence Dimension	Topological polar surface area (tPSA) and HBD count
Target Compound Data	tPSA = 49.33 Ų; HBD = 3 (carboxylic acid OH + 2 × NH₂⁺ salt)
Comparator Or Baseline	4-Amino-carboxamide analog (CAS 1212089-56-9): estimated tPSA >75 Ų; HBD = 4
Quantified Difference	ΔtPSA >25 Ų; ΔHBD = +1; predicted lower oral absorption for carboxamide based on tPSA >70 Ų threshold
Conditions	Computed molecular descriptors; tPSA threshold of 70 Ų for blood-brain barrier penetration (Pardridge, 1999)

Why This Matters

For CNS-targeted programs, the lower tPSA of the carboxylic acid target compound (49.33 Ų) predicts superior passive BBB penetration relative to the carboxamide analog, a critical selection criterion in neuroscience drug discovery.

• [1] Kuujia.com: 4-Amino-6,7-dimethyl-4-azatricyclo[4.3.0.0³⁷]nonane-3-carboxamide (CAS 1212089-56-9). Molecular formula C11H19N3O, MW 209.29 g/mol. View Source
• [2] ChemBase ID 279540: Computed polar surface area = 49.33 Ų for (1R,3R,6S,7R)-6,7-dimethyl-4-azatricyclo[4.3.0.03,7]nonane-3-carboxylic acid hydrochloride. View Source
• [3] Pardridge, W.M. (1999). Blood-brain barrier biology and methodology. Journal of Neurovirology, 5(6), 556-569. tPSA threshold of 70 Ų for CNS penetration. View Source

Lipophilicity: Measured logP of Target vs. In-Class Analogs

The computed logP of the target compound (free base) is 1.646 [1]. This positions it in the lower end of the optimal drug-likeness range (logP 1–3). The carbonitrile analog, lacking the polar carboxylate, is expected to exhibit a logP increase of approximately 1.0–1.5 log units (estimated logP ~2.6–3.1), consistent with the replacement of –COOH (π = -0.32) with –CN (π = -0.57) on the Hansch scale, but with the loss of intramolecular hydrogen bonding capability that modulates the effective lipophilicity of the target compound [2]. The target compound's logP of 1.646 satisfies Lipinski's Rule of Five (logP ≤5), whereas the carboxamide analog with additional NH₂ substitution is expected to have logP <1.0, limiting its passive permeability [3].

Lipophilicity (logP)

Class-level

Target logP = 1.646 (free base); nitrile analog predicted 2.6–3.1; carboxamide

Target logP supports balanced solubility-permeability profile for lead optimization

Estimated values; measured logP advised for candidate selection

Conformational Rigidity

Class-level

Rotatable bonds = 1; fused tricyclic; predicted 1–3 kcal/mol entropic advantage over flexible analogs

Pre-organized scaffold may reduce entropic binding penalty, supporting biophysical assay resolution

Class-level inference; target-dependent affinity gain requires experimental validation

Supply Consistency

Supporting evidence

Single enantiomer, batch-specific CoA; separate catalog (sc-339304) for opposite enantiomer

Enantiomeric purity supports reproducible SAR data; independent verification advised

Supplier-sourced data; confirm lot-specific CoA before critical assays

Evidence Dimension	Octanol-water partition coefficient (logP)
Target Compound Data	Computed logP = 1.646 (free base)
Comparator Or Baseline	Carbonitrile analog: estimated logP 2.6–3.1; 4-Amino-carboxamide: estimated logP <1.0
Quantified Difference	ΔlogP of 1.0–1.5 units higher for nitrile; >0.6 units lower for carboxamide
Conditions	Computed logP via JChem (ChemBase); comparative values estimated from functional group Hansch π constants

Why This Matters

The target compound occupies a 'sweet spot' logP of ~1.6, balancing aqueous solubility with membrane permeability, making it the preferred starting point for lead optimization among in-class analogs with more extreme lipophilicity profiles.

• [1] ChemBase ID 279540: Computed logP = 1.646 for (1R,3R,6S,7R)-6,7-dimethyl-4-azatricyclo[4.3.0.03,7]nonane-3-carboxylic acid hydrochloride. View Source
• [2] Hansch, C., Leo, A., Hoekman, D. (1995). Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society. Hansch π constants for –COOH (-0.32) and –CN (-0.57). View Source
• [3] Lipinski, C.A., Lombardo, F., Dominy, B.W., Feeney, P.J. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 46(1-3), 3-26. View Source

Conformational Rigidity: Tricyclic Scaffold vs. Flexible Proline Analogs

The 4-azatricyclo[4.3.0.0³⁷]nonane core of the target compound is a conformationally locked analog of proline or pipecolic acid, with the bicyclic fusion restricting the pyrrolidine ring pucker and the relative orientation of the carboxylate and amine groups [1]. In contrast, simple proline or nipecotic acid derivatives exhibit conformational flexibility (cis/trans amide isomerism, ring puckering) that introduces entropic penalties upon target binding. The rigid scaffold of the target compound pre-organizes the pharmacophoric elements, potentially reducing the entropic cost of binding by an estimated 1–3 kcal/mol relative to flexible analogs, translating to a predicted 5- to 100-fold improvement in binding affinity for targets that recognize the specific (1R,3R,6S,7R) spatial arrangement [2]. The gem-dimethyl groups at C6 and C7 further restrict conformational freedom via the Thorpe-Ingold effect [3].

Conformational Rigidity

Class-level

Rotatable bonds = 1; fused tricyclic; predicted 1–3 kcal/mol entropic advantage over flexible analogs

Pre-organized scaffold may reduce entropic binding penalty, supporting biophysical assay resolution

Class-level inference; target-dependent affinity gain requires experimental validation

Evidence Dimension	Conformational flexibility (number of rotatable bonds and ring puckering states)
Target Compound Data	Rotatable bonds = 1; fused tricyclic system; gem-dimethyl Thorpe-Ingold restriction
Comparator Or Baseline	L-Proline: rotatable bonds = 1 but free ring puckering (2 states); Nipecotic acid: rotatable bonds = 2, flexible chair conformations
Quantified Difference	Estimated 1–3 kcal/mol entropic advantage; predicted 5–100-fold affinity improvement for pre-organized vs. flexible analogs
Conditions	Conformational analysis based on X-ray crystallography of related azabicyclic systems; entropic penalty estimated from ΔS of binding (Murray & Verdonk, 2002)

Why This Matters

The conformational rigidity of the azatricyclo scaffold provides a thermodynamic advantage in target engagement, making this compound a superior probe for crystallography and biophysical assays where reduced conformational heterogeneity improves electron density resolution and data quality.

• [1] PubChem Compound Summary CID 20849995: Rotatable bond count = 1. SMILES: C[C@@]12CC[C@H]3[C@@]1(CN[C@@]2(C3)C(=O)O)C. View Source
• [2] Murray, C.W., Verdonk, M.L. (2002). The consequences of translational and rotational entropy lost by small molecules on binding to proteins. Journal of Computer-Aided Molecular Design, 16(10), 741-753. View Source
• [3] Beesley, R.M., Ingold, C.K., Thorpe, J.F. (1915). The formation and stability of spiro-compounds. Part I. spiro-Compounds from cyclohexane. Journal of the Chemical Society, Transactions, 107, 1080-1106. Thorpe-Ingold effect on ring closure kinetics and conformational restriction. View Source

Purity & Supply Consistency: Single Enantiomer vs. Racemic Batches

The target compound is supplied by Santa Cruz Biotechnology (sc-345316) as a research-grade hydrochloride salt with batch-specific Certificate of Analysis (CoA), including exact purity and water content data . The catalog lists 250 mg at $667.00 and 1 g at $1,536.00, establishing a transparent procurement baseline . Critically, the compound is provided as a single, defined enantiomer—not as a racemate or mixture of diastereomers—ensuring that biological assay results are not confounded by the presence of the inactive or antagonistic enantiomer. The (1S,3S,6R,7S) enantiomer is sold under a separate catalog number (sc-339304), enabling researchers to independently verify enantioselectivity of any observed biological effect .

Supply Consistency

Supporting evidence

Single enantiomer, batch-specific CoA; separate catalog (sc-339304) for opposite enantiomer

Enantiomeric purity supports reproducible SAR data; independent verification advised

Supplier-sourced data; confirm lot-specific CoA before critical assays

Evidence Dimension	Supply specification: enantiomeric purity and batch consistency
Target Compound Data	Single enantiomer (1R,3R,6S,7R); CoA-verified purity per batch; 250 mg/$667, 1 g/$1,536
Comparator Or Baseline	Custom-synthesized racemic mixture or non-certified material from non-specialist vendors: undefined enantiomeric excess, no CoA
Quantified Difference	Defined stereochemistry vs. unknown ee; batch-to-batch variability minimized; pricing transparency enables budget planning
Conditions	Commercial availability from Santa Cruz Biotechnology; CoA documentation provided per lot

Why This Matters

Procuring certified single-enantiomer material eliminates the confounding variable of stereochemical impurity, which is essential for generating reproducible SAR data suitable for patent filing and regulatory review.

(1R,3R,6S,7R)-6,7-Dimethyl-4-azatricyclo[4.3.0.0,3,7]nonane-3-carboxylic acid – Research & Procurement Scenarios

SAR Studies of Chiral Amino Acid Binding Pockets

The defined (1R,3R,6S,7R) stereochemistry and rigid scaffold make this compound an ideal tool for mapping the stereochemical requirements of amino acid-recognizing targets such as aminoacyl-tRNA synthetases, neurotransmitter transporters, or integrin receptors. The availability of the enantiomeric (1S,3S,6R,7S) compound under a separate catalog number enables researchers to conduct matched-pair enantiomer assays, directly quantifying the enantiomeric discrimination factor (eudysmic ratio) of the biological target [1]. The carboxylic acid group permits further derivatization (amide coupling, esterification) for SAR expansion without altering the core stereochemistry.

Fragment-Based Drug Discovery & Biophysical Screening

With a molecular weight of 195.26 g/mol (free base) and a logP of 1.646, this compound satisfies the Rule of Three criteria for fragment screening (MW <300, logP ≤3, HBD ≤3, HBA ≤3) [1]. Its conformational rigidity (rotatable bonds = 1) reduces the entropic penalty upon target binding, making it an excellent candidate for surface plasmon resonance (SPR), isothermal titration calorimetry (ITC), and protein X-ray crystallography [2]. The gem-dimethyl groups provide distinct electron density features that facilitate unambiguous fitting into crystallographic density maps.

Proline Analog Library Construction for Chemical Biology Probes

As a conformationally constrained proline analog, this compound serves as a versatile building block for the synthesis of peptidomimetic libraries. The carboxylic acid functionality at C3 allows for standard peptide coupling (e.g., HATU/DIPEA chemistry), while the secondary amine in the ring can be acylated, sulfonylated, or alkylated to generate diverse N-substituted derivatives [1]. The rigid scaffold imposes defined dihedral angles on the peptide backbone, enabling systematic investigation of turn-mimetic geometries in protein-protein interaction inhibitors [2].

Carboxylate Prodrug Feasibility Assessment

The ionized carboxylate at physiological pH (logD = -1.21 at pH 7.4) limits passive membrane permeability but provides high aqueous solubility, making this compound an appropriate negative control for permeability assays and a starting point for ester prodrug design [1]. Researchers can compare the permeability of the parent carboxylate with synthesized ethyl, pivaloyloxymethyl (POM), or other prodrug esters in Caco-2 or PAMPA assays to quantify the prodrug enhancement factor. The carbonitrile analog serves as a neutral permeability comparator [2].

Application

Selection Property

Validation Focus

Chiral amino acid binding pocket SAR

Defined (1R,3R,6S,7R) stereochemistry

Enantiomer discrimination (eudysmic ratio) with matched-pair assays

Fragment-based screening

Fragment rule of three compliance (MW, logP)

Biophysical assay compatibility (SPR, NMR, X-ray)

Peptidomimetic library synthesis

Carboxylic acid and secondary amine derivatization handles

Turn-mimetic geometry investigation in PPI inhibitors

Prodrug permeability studies

Ionized carboxylate (low passive permeability, high solubility)

Prodrug enhancement factor comparison (Caco-2 / PAMPA)

• [1] ChemBase ID 279540: Computed logP (1.646), logD at pH 7.4 (-1.21), and polar surface area (49.33 Ų). Fragment Rule of Three compliance assessment. View Source
• [2] PubChem Compound Summary CID 20849995: Molecular weight (free base 195.26 g/mol), rotatable bond count (1), hydrogen bond donor/acceptor counts. Crystallographic and biophysical screening suitability. View Source